(Z)-2-(4-(3-methoxyphenyl)-2-(p-tolylimino)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[4-(3-methoxyphenyl)-2-(4-methylphenyl)imino-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C19H20N2O2S/c1-14-6-8-16(9-7-14)20-19-21(10-11-22)18(13-24-19)15-4-3-5-17(12-15)23-2/h3-9,12-13,22H,10-11H2,1-2H3
• InChI Key: KGJGEVWRGMGQLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC(=CC=C3)OC)CCO
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

(Z)-2-(4-(3-methoxyphenyl)-2-(p-tolylimino)thiazol-3(2H)-yl)ethanol, also known as MTTP, is a thiazole derivative that has gained interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Catalytic Applications

The synthesis of molybdenum(VI) complexes with thiazole-hydrazone ligands, including compounds similar to "(Z)-2-(4-(3-methoxyphenyl)-2-(p-tolylimino)thiazol-3(2H)-yl)ethanol," has been explored for catalytic applications. These complexes exhibit high catalytic activity and stability, making them suitable for oxidation reactions of primary alcohols and hydrocarbons. The encapsulation of these catalysts in zeolite has been shown to improve their reusability and operational flexibility, indicating their potential in green chemistry applications (Ghorbanloo, Maleki Alamooti, 2017).

Green Synthesis Approaches

Efficient synthesis methods using ionic liquids as green solvents have been developed for the preparation of functionalized thiazol-2(3H)-imine derivatives. These methods demonstrate the importance of solvent choice in the synthesis of complex molecules and highlight the move towards more environmentally friendly chemical processes (Shahvelayati, Hajiaghababaei, Panahi Sarmad, 2017).

Sensor Development

Research has also focused on the development of Schiff base chemosensors based on phenyl thiadiazole derivatives for the detection of metal ions such as Al3+. These chemosensors exhibit high selectivity and sensitivity, making them suitable for environmental monitoring and the detection of heavy metals in water samples. Theoretical studies, including DFT and TD-DFT calculations, support the experimental findings and provide insights into the mechanisms of action (Manna, Chowdhury, Patra, 2020).

Material Science

Compounds with a thiazole core have been synthesized and characterized for their potential in material science applications, such as liquid crystal technology and electroluminescent devices. These studies reveal the versatility of thiazole derivatives in creating materials with specific optical and electrical properties, opening up new possibilities for advanced technological applications (Ha, Koh, Win, Ong, 2009).